Cas no 502685-63-4 (5-Benzhydryl-4h-1,2,4-Triazol-3-Amine)

• Product Name: 5-Benzhydryl-4h-1,2,4-Triazol-3-Amine
• CAS No: 502685-63-4
• MF: C₁₅H₁₄N₄
• MW: 250.2984623909
• CID: 3111714
• PubChem ID: 4301502
• Update Time: 2025-05-22

5-Benzhydryl-4h-1,2,4-Triazol-3-Amine Chemical and Physical Properties

Names and Identifiers

• 5-(diphenylmethyl)-4H-1,2,4-triazol-3-amine
• CCG-328224
• BBL021801
• 502685-63-4
• AKOS005143857
• STK894518
• 5-BENZHYDRYL-4H-1,2,4-TRIAZOL-3-AMINE
• 5-benzhydryl-1H-1,2,4-triazol-3-amine
• 5-Benzhydryl-4h-1,2,4-Triazol-3-Amine

• Inchi： 1S/C15H14N4/c16-15-17-14(18-19-15)13(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,13H,(H3,16,17,18,19)
• InChI Key： NDAOETAPGHEZNX-UHFFFAOYSA-N
• SMILES： N1C(C(C2C=CC=CC=2)C2C=CC=CC=2)=NC(N)=N1

Computed Properties

• Exact Mass: 250.121846464Da
• Monoisotopic Mass: 250.121846464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.6Ų

Additional information on 5-Benzhydryl-4h-1,2,4-Triazol-3-Amine

5-Benzhydryl-4h-1,2,4-Triazol-3-Amine: A Comprehensive Overview

The compound with CAS No 502685-63-4, known as 5-Benzhydryl-4h-1,2,4-Triazol-3-Amine, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries.

Recent studies have highlighted the importance of 5-Benzhydryl-4h-1,2,4-Triazol-3-Amine in the development of advanced materials for electronic applications. Researchers have explored its role as a precursor for synthesizing high-performance polymers and organic semiconductors.

The synthesis of 5-Benzhydryl-4h-1,2,4-Triazol-3-Amine involves a multi-step process that includes nucleophilic substitution and condensation reactions. Scientists have optimized these steps to improve yield and purity, making it more accessible for large-scale production.

In terms of applications, this compound has shown promise in the pharmaceutical industry as a potential drug delivery agent due to its ability to form stable complexes with various bioactive molecules.

Moreover, recent research has focused on the environmental impact of 5-Benzhydryl-4h-1,2,4-Triazol-3-Amine production processes. Studies have been conducted to develop greener synthesis methods that minimize waste and reduce energy consumption.

The future of this compound looks promising as researchers continue to uncover new ways to harness its unique properties for innovative applications in fields such as electronics and medicine.